Cas no 2171862-19-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid
• CAS No: 2171862-19-2
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6215715
• PubChem ID: 165534122
• Update Time: 2025-06-08

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid
• EN300-1562863
• 2171862-19-2
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C25H26F2N2O5/c26-23(27)21(13-22(30)29-11-9-15(10-12-29)24(31)32)28-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21,23H,9-14H2,(H,28,33)(H,31,32)
• InChI Key： SHJZDHAMETXCIP-UHFFFAOYSA-N
• SMILES： FC(C(CC(N1CCC(C(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171862-19-2, named 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a difluorobutanoyl moiety, and a piperidine carboxylic acid core. These structural elements contribute to its unique chemical properties and reactivity.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under mild conditions. Its presence in this compound suggests potential applications in peptide chemistry and drug delivery systems. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide synthesis, particularly in solid-phase synthesis methods. The difluorobutanoyl moiety introduces fluorine atoms into the structure, which can significantly influence the compound's electronic properties and reactivity. Fluorinated compounds are increasingly being explored for their roles in drug design due to their unique pharmacokinetic profiles.

The piperidine carboxylic acid core is a cyclic amine derivative that adds flexibility and hydrogen bonding capacity to the molecule. This structural feature makes the compound suitable for applications in catalysis and as a building block in organic synthesis. Recent advancements in asymmetric catalysis have demonstrated the utility of such structures in enantioselective reactions, further underscoring the potential of this compound.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the Fmoc derivative, followed by coupling reactions to introduce the difluorobutanoyl group and the piperidine carboxylic acid moiety. Optimization of these steps is critical to ensure high yields and purity of the final product. Researchers have recently reported novel methodologies for such couplings, leveraging advancements in organocatalysis and transition metal-catalyzed reactions.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its structure suggests potential as a lead compound for developing bioactive agents targeting specific protein interactions or enzymatic pathways. The presence of both hydrophilic and hydrophobic groups may enable it to cross cellular membranes effectively, making it a candidate for drug delivery systems. Additionally, its fluorinated nature could enhance its stability against metabolic degradation, a critical factor in drug design.

Recent studies have also explored the use of this compound as a precursor for advanced materials. Its ability to form self-assembled monolayers or serve as a ligand in metal-organic frameworks (MOFs) has been reported in several research papers. Such applications highlight its versatility beyond traditional chemical synthesis.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanoylpiperidine-4-carboxylic acid (CAS No. 2171862-19-2) is a multifaceted compound with significant potential across various scientific domains. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover new synthetic methods and applications for this compound, it is poised to play an increasingly important role in advancing chemical science and technology.